Cas no 119309-36-3 (4H-1-Benzopyran-4-one,2,3-dihydro-3,7-dihydroxy-5-methoxy-2-phenyl-, (2R,3R)-)

4H-1-Benzopyran-4-one,2,3-dihydro-3,7-dihydroxy-5-methoxy-2-phenyl-, (2R,3R)- Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-3,7-dihydroxy-5-methoxy-2-phenyl-, (2R,3R)-
• Pinobanksin 5-methyl ether
• 5-O-Methylpinobanksin
• 4H-1-Benzopyran-4-one, 2,3-dihydro-3,7-dihydroxy-5-methoxy-2-phenyl-, (2R,3R)-
• (2R,3R)-3,7-dihydroxy-5-methoxy-2-phenyl-2,3-dihydrochromen-4-one
• (2R,3R)-3,7-Dihydroxy-5-methoxy-2-phenylchroman-4-one
• F94019
• 87620-04-0
• DTXSID40922934
• (2R,3R)-3,7-dihydroxy-5-methoxy-2-phenyl-3,4-dihydro-2H-1-benzopyran-4-one
• CHEMBL1096213
• AKOS030552798
• 3,7-Dihydroxy-5-methoxy-2-phenyl-2,3-dihydro-4H-1-benzopyran-4-one
• CS-0158964
• 119309-36-3
• Pinobanksin-5-methylether
• HY-N9203
• Pinobanksin_5-methylether
• DA-76896
• +Expand

• InChIKey： NIMIDMFTGGTHOH-JKSUJKDBSA-N
• Inchi： InChI=1S/C16H14O5/c1-20-11-7-10(17)8-12-13(11)14(18)15(19)16(21-12)9-5-3-2-4-6-9/h2-8,15-17,19H,1H3/t15-,16+/m0/s1
• SMILES： COC1C=C(O)C=C2O[C@@H]([C@H](C(=O)C=12)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 286.084
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 286.084
• Heavy Atom Count: 21
• Complexity: 379
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Refractive Index: 1.64
• Boiling Point: 549.8°Cat760mmHg
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 209.9°C
• Color/Form: Powder
• Density: 1.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone